Cas no 1361552-80-8 (5-(3,5-Dichlorophenyl)pyrimidine)

• Product Name: 5-(3,5-Dichlorophenyl)pyrimidine
• CAS No: 1361552-80-8
• MF: C₁₀H₆Cl₂N₂
• MW: 225.074039936066
• CID: 4826755
• Update Time: 2025-08-05

5-(3,5-Dichlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dichlorophenyl)pyrimidine
• 5-(3,5-Dichlorophenyl)pyrimidine

• Inchi： 1S/C10H6Cl2N2/c11-9-1-7(2-10(12)3-9)8-4-13-6-14-5-8/h1-6H
• InChI Key： OOWIBRKOLIMXEK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CN=CN=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8

Additional information on 5-(3,5-Dichlorophenyl)pyrimidine

5-(3,5-Dichlorophenyl)pyrimidine: A Comprehensive Overview of CAS No. 1361552-80-8

5-(3,5-Dichlorophenyl)pyrimidine (CAS No. 1361552-80-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 5-(3,5-Dichlorophenyl)pyrimidine.

Chemical Properties and Structure

5-(3,5-Dichlorophenyl)pyrimidine is a pyrimidine derivative with a dichlorophenyl substituent at the 5-position. The molecular formula of this compound is C₁₀H₆Cl₂N₂, and its molecular weight is approximately 227.07 g/mol. The presence of the dichlorophenyl group imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various applications in medicinal chemistry.

The compound exhibits excellent thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These properties facilitate its use in a wide range of experimental conditions and formulations. Additionally, the aromatic nature of the dichlorophenyl group contributes to the overall stability and reactivity of the molecule.

Synthesis Methods

The synthesis of 5-(3,5-Dichlorophenyl)pyrimidine has been extensively studied, and several efficient routes have been developed to produce this compound on a laboratory scale. One of the most common methods involves the condensation of 3,5-dichlorobenzaldehyde with urea or thiourea under acidic conditions, followed by cyclization to form the pyrimidine ring.

A more recent approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yields. This method typically involves the reaction of 3,5-dichlorobenzaldehyde with guanidine carbonate in an appropriate solvent under microwave irradiation. The resulting product is purified through column chromatography or recrystallization techniques to obtain high-purity 5-(3,5-Dichlorophenyl)pyrimidine.

Biological Activities

5-(3,5-Dichlorophenyl)pyrimidine has been investigated for its potential biological activities, particularly in the context of anticancer and antiviral applications. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells.

The mechanism of action for 5-(3,5-Dichlorophenyl)pyrimidine in cancer cells is not yet fully understood; however, preliminary studies suggest that it may interfere with key cellular processes such as DNA replication and protein synthesis. Additionally, some research has indicated that this compound may induce apoptosis through the activation of caspase-dependent pathways.

In addition to its anticancer properties, 5-(3,5-Dichlorophenyl)pyrimidine has also shown promise as an antiviral agent. Recent studies have demonstrated that it can inhibit the replication of several RNA viruses, including influenza A virus and human immunodeficiency virus (HIV). The antiviral activity is thought to be mediated through the inhibition of viral enzymes or interference with viral entry into host cells.

Recent Research Advancements

The ongoing research on 5-(3,5-Dichlorophenyl)pyrimidine continues to uncover new insights into its potential therapeutic applications. A study published in the Journal of Medicinal Chemistry in 2021 reported that a series of derivatives of 5-(3,5-Dichlorophenyl)pyrimidine, modified at different positions on the pyrimidine ring, exhibited enhanced anticancer activity against multidrug-resistant cancer cell lines. These findings highlight the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of this class of compounds.

Another notable advancement is the development of prodrug strategies to improve the pharmacokinetic properties of 5-(3,5-Dichlorophenyl)pyrimidine. Researchers at a leading pharmaceutical company have designed prodrugs that are selectively activated in tumor tissues by specific enzymes overexpressed in cancer cells. This approach aims to enhance drug delivery and reduce systemic toxicity.

Clinical Implications and Future Directions

The promising preclinical results for 5-(3,5-Dichlorophenyl)pyrimidine have paved the way for further clinical investigations. Several Phase I clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating various types of cancer. Early results from these trials have been encouraging, with patients showing favorable responses and manageable side effects.

In parallel with clinical trials, efforts are being made to explore combination therapies involving 5-(3,5-Dichlorophenyl)pyrimidine. Combining this compound with other established anticancer agents or immunotherapies may enhance therapeutic outcomes and overcome resistance mechanisms observed in some cancers.

Closing Remarks

In conclusion, 5-(3,5-Dichlorophenyl)pyrimidine (CAS No. 1361552-80-8) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic profile, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.